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Compound of Interest

Compound Name: Kopsoffinol

Cat. No.: B1673753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kopsoffinol is a naturally occurring bisindole alkaloid, a class of complex chemical compounds

known for their diverse and potent biological activities. Isolated from the plant species Kopsia

pauciflora, Kopsoffinol has garnered interest within the scientific community for its potential

pharmacological applications. This technical guide provides a comprehensive overview of the

known physical and chemical properties of Kopsoffinol, based on available scientific literature.

The information presented herein is intended to serve as a foundational resource for

researchers engaged in natural product chemistry, medicinal chemistry, and drug discovery and

development.

Physical Properties
Empirical data regarding the physical properties of Kopsoffinol is limited in publicly accessible

literature. However, based on its isolation from a natural source as a solid amorphous powder

and general characteristics of related alkaloids, the following properties can be inferred and are

summarized in Table 1.
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Property Value Source

Appearance Amorphous powder [1]

Melting Point Not reported

Boiling Point Not reported

Solubility Soluble in DMSO [2]

Optical Rotation Not reported

Table 1: Physical Properties of Kopsoffinol

Chemical Properties
Kopsoffinol is classified as a bisindole alkaloid, indicating a chemical structure composed of

two indole moieties. Its molecular formula has been reported as C₄₀H₄₆N₄O₃.[1] The structural

elucidation of Kopsoffinol was achieved through a combination of spectroscopic techniques,

including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared (IR), and

Ultraviolet-Visible (UV-Vis) spectroscopy, which are standard methods for the characterization

of novel natural products.[3]

Spectroscopic Data
Detailed spectroscopic data for Kopsoffinol is not widely available in the public domain. The

primary research describing its isolation and characterization would contain the specific

spectral data. However, a general description of the expected spectroscopic features based on

its chemical class is provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf
https://www2.chemistry.msu.edu/faculty/reusch/orgpage/nmr.htm
https://www.benchchem.com/product/b1673753?utm_src=pdf-body
https://www.benchchem.com/product/b1673753?utm_src=pdf-body
https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf
https://www.benchchem.com/product/b1673753?utm_src=pdf-body
https://www.chemistrysteps.com/nmr-chemical-shift-values-table/
https://www.benchchem.com/product/b1673753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Technique Expected Features

¹H and ¹³C NMR

Complex spectra with signals corresponding to

the numerous protons and carbons in the

tetracyclic and pentacyclic ring systems of the

two indole units.

Mass Spectrometry (MS)

A molecular ion peak consistent with the

molecular formula C₄₀H₄₆N₄O₃, along with

characteristic fragmentation patterns for indole

alkaloids.

Infrared (IR) Spectroscopy

Absorption bands indicating the presence of N-

H, C-H (aromatic and aliphatic), C=C (aromatic),

and C-O functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Absorption maxima characteristic of the indole

chromophore.

Table 2: Expected Spectroscopic Features of Kopsoffinol

Experimental Protocols
Detailed experimental protocols for the isolation and synthesis of Kopsoffinol are not readily

available in the public domain. The original isolation from Kopsia pauciflora would have

involved standard chromatographic techniques for natural product separation.

General Isolation Workflow for Kopsia Alkaloids
The isolation of alkaloids from Kopsia species typically follows a general workflow. This can be

conceptualized as a multi-stage process involving extraction, partitioning, and chromatographic

separation.
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Extraction

Acid-Base Partitioning

Chromatographic Separation

Dried and Powdered Plant Material (Kopsia pauciflora)

Maceration or Soxhlet Extraction with Organic Solvent (e.g., Methanol)

Crude Alkaloid Extract

Dissolve in Acidic Solution (e.g., 5% HCl)

Basify with NH4OH and Extract with Organic Solvent (e.g., CH2Cl2)

Total Alkaloid Fraction

Silica Gel Column Chromatography

High-Performance Liquid Chromatography (HPLC)

Pure Kopsoffinol
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Figure 1. Generalized workflow for the isolation of Kopsoffinol.
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Biological Activity and Signaling Pathways
Kopsoffinol has demonstrated notable in vitro biological activity. Specifically, it has been

shown to exhibit growth inhibitory effects against a panel of human cancer cell lines, including

PC-3 (prostate), HCT-116 (colon), MCF-7 (breast), and A549 (lung). Furthermore, it has been

observed to moderately reverse multidrug resistance in vincristine-resistant human KB cells.[4]

The precise molecular mechanisms and signaling pathways through which Kopsoffinol exerts

its cytotoxic and multidrug resistance-reversing effects have not yet been elucidated in the

available literature. Further research is required to identify the specific cellular targets and

signaling cascades modulated by this compound. A hypothetical logical relationship for

investigating the mechanism of action is presented below.

Observed Cellular Effects Potential Areas of Investigation

Elucidation of MechanismKopsoffinol

Cytotoxicity in Cancer Cells

Reversal of Multidrug Resistance

Target Identification (e.g., Protein Binding)

Signaling Pathway Analysis (e.g., Apoptosis, Cell Cycle)

Modulation of ABC Transporters (e.g., P-glycoprotein)

Mechanism of Action

Click to download full resolution via product page

Figure 2. Logical workflow for elucidating Kopsoffinol's mechanism of action.

Conclusion
Kopsoffinol represents a promising lead compound from a natural source with demonstrated

anticancer and multidrug resistance-reversing properties. While its basic chemical identity has

been established, a significant gap exists in the publicly available, detailed quantitative physical
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and chemical data. Future research efforts should focus on the full characterization of this

molecule, including the determination of its melting point, solubility in various solvents, and the

publication of its complete spectroscopic data. Furthermore, in-depth studies are warranted to

elucidate the specific molecular targets and signaling pathways responsible for its biological

activities. Such information is critical for advancing Kopsoffinol through the drug discovery and

development pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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